[3-(Aminomethyl)cyclohexyl]methylcarbamic acid

• Molecular Formula: C9H18N2O2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: [3-(aminomethyl)cyclohexyl]methylcarbamic acid
• InChI: InChI=1S/C9H18N2O2/c10-5-7-2-1-3-8(4-7)6-11-9(12)13/h7-8,11H,1-6,10H2,(H,12,13)
• InChI Key: ZRDRLCWQDMIXFB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(C1)CNC(=O)O)CN

Description

[3-(Aminomethyl)cyclohexyl]methylcarbamic acid is a carbamic acid derivative characterized by a cyclohexane ring substituted with an aminomethyl group at the 3-position and a methylcarbamic acid moiety. Its synthesis involves the reaction of isophoronediamine (IPDA) with CO₂, leading to selective binding at the secondary amine group of the cyclohexyl backbone, as confirmed by ¹³C and ¹H NMR spectroscopy . This compound exhibits unique reactivity due to its carbamic acid group, making it relevant in applications such as CO₂ capture and pharmaceutical intermediates.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below summarizes key structural and functional differences between [3-(aminomethyl)cyclohexyl]methylcarbamic acid and related compounds:

Compound Name	Molecular Formula	Molecular Weight	Functional Groups	Key Applications	Evidence Source
[3-(Aminomethyl)cyclohexyl]methylcarbamic acid	C₉H₁₈N₂O₂	186.25 (calc.)	Carbamic acid, aminomethyl, cyclohexyl	CO₂ capture, chemical synthesis
2-[1-(Aminomethyl)cyclohexyl]acetic acid (Gabapentin)	C₉H₁₇NO₂	207.70	Acetic acid, aminomethyl, cyclohexyl	Anticonvulsant drug
tert-Butyl [[3-(aminomethyl)cyclohexyl]methyl]carbamate	C₁₃H₂₆N₂O₂	242.36	Carbamate (ester), aminomethyl	Synthetic intermediate
2-(3-Methylcyclohexyl)acetic acid	C₉H₁₆O₂	156.23	Acetic acid, methyl, cyclohexyl	Organic synthesis
3-Amino-1-methyl-cyclohexanol hydrochloride	C₇H₁₆ClNO	165.66	Amino, hydroxyl, methyl, hydrochloride	Pharmaceutical intermediate

Physicochemical Properties

• Solubility: Gabapentin is freely soluble in water due to its carboxylic acid group , whereas [3-(aminomethyl)cyclohexyl]methylcarbamic acid’s solubility is likely lower due to the carbamate moiety.
• Stability: The hydrochloride salt of 3-amino-1-methyl-cyclohexanol () improves stability for pharmaceutical use , whereas the carbamic acid may degrade under acidic conditions.

Key Research Findings

• Selective Reactivity: NMR data confirm that CO₂ preferentially binds to the cyclohexyl-linked NH₂ group in [3-(aminomethyl)cyclohexyl]methylcarbamic acid, unlike primary amines .
• Functional Group Impact : Replacing the carbamic acid with acetic acid (as in Gabapentin) shifts applications from industrial to medicinal .
• Synthetic Flexibility : Carbamic acid esters (e.g., tert-butyl derivatives) enable controlled release in drug delivery systems .